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IRVINE, CA – A comprehensive review of clinical trial data on materials used in vital pulp

therapy reveals the performance of modern bioceramic materials compared to traditional

treatments. This guide synthesizes findings from multiple studies to provide researchers,

scientists, and drug development professionals with a clear comparison of Mineral Trioxide

Aggregate (MTA), Biodentine, and Calcium Hydroxide (CaOH) in pulp capping procedures.

Vital pulp therapy aims to preserve the vitality of the dental pulp that has been exposed due to

caries or trauma. The success of this treatment is highly dependent on the biocompatibility and

sealing ability of the capping material. For decades, Calcium Hydroxide has been the standard

of care, but newer calcium silicate-based materials like MTA and Biodentine have shown

promising results in clinical applications.[1][2]

Comparative Clinical Efficacy
Recent clinical trials have demonstrated that MTA and Biodentine have comparable and often

superior success rates to Calcium Hydroxide in direct pulp capping. A meta-analysis of four

studies indicated a statistically significant difference in the success rates between MTA and

Calcium Hydroxide, with MTA showing a lower failure rate.[3] Another study found no significant

differences in the overall success rates between Biodentine and MTA over a three-year follow-

up period, with both materials demonstrating favorable outcomes.[4][5]
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The following tables summarize the success rates of different pulp capping materials as

reported in various clinical trials.

Table 1: Success Rates of MTA vs. Calcium Hydroxide in Direct Pulp Capping

Follow-up Period MTA Success Rate
Calcium Hydroxide
Success Rate

Key Findings

24 months 80.3% 68.5%

MTA demonstrated a

significantly higher

success rate (p =

.046).

Up to 2 years
Varies (generally

higher than CaOH)
Varies

MTA is superior as a

direct pulp-capping

agent.

Multiple studies Consistently higher Consistently lower

Meta-analysis showed

MTA was significantly

better than calcium

hydroxide.

Table 2: Success Rates of Biodentine vs. MTA in Vital Pulp Therapy

Follow-up Period
Biodentine
Success Rate

MTA Success Rate Key Findings

6 months 93.1% 93.5%
No significant

difference.

1 year 96.0% 100%
No significant

difference.

2 years 100% 100%
No significant

difference.

3 years 91.7% 96.0%
No significant

difference.
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Table 3: Overview of Direct Pulp Capping Success Rates for Various Materials

Material 6-month Follow-up
12-month Follow-
up

36-month Follow-
up

Calcium Hydroxide 44% - 100% 69% - 86% 52% - 69%

MTA 81% - 100% 86% - 100% 85% - 93%

Biodentine 83% - 100% 80% - 100% 79% - 100%

Theracal 81% 73% 72%

(Data compiled from a

systematic review of

clinical trials)

Experimental Protocols
The methodologies employed in the cited clinical trials provide a framework for the evaluation

of pulp capping materials.

Key Experiment: Direct Pulp Capping in Cariously
Exposed Mature Permanent Teeth

Objective: To evaluate and compare the clinical and radiographic success of different pulp

capping materials (e.g., MTA, Biodentine, Calcium Hydroxide) in teeth with deep caries and

pulp exposure.

Patient Selection: Patients with vital permanent teeth exhibiting deep carious lesions

requiring excavation that leads to pulp exposure. Diagnosis of reversible pulpitis is often a

key inclusion criterion.

Procedure:

Administration of local anesthesia and isolation of the tooth with a rubber dam.

Excavation of carious tissue.
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Hemostasis achieved at the exposure site, typically using a sterile cotton pellet moistened

with sodium hypochlorite or sterile saline.

The assigned pulp capping material is placed directly over the exposure site.

Placement of a temporary or permanent restoration.

Follow-up: Clinical and radiographic evaluations are performed at set intervals (e.g., 6

months, 1 year, 2 years, 3 years). Assessments include checking for pulp vitality (e.g., cold

testing), absence of pain or swelling, and no radiographic evidence of periapical pathology.

Pre-Treatment Treatment Protocol

Post-Treatment Follow-up

Patient with Deep Caries Clinical & Radiographic Assessment Local Anesthesia & Isolation Caries Excavation Pulp Exposure Hemostasis Pulp Capping Material Application
(MTA / Biodentine / CaOH) Final Restoration

Clinical Evaluation
(Vitality, Symptoms)

Radiographic Evaluation
(Periapical Health)

Assessment of Success/Failure

Click to download full resolution via product page

Fig 1. Experimental workflow for a randomized clinical trial on pulp capping agents.

Signaling Pathways in Pulp Repair
The success of vital pulp therapy is contingent on the ability of the capping material to induce

the formation of a reparative dentin bridge. This process is mediated by complex signaling

pathways involving the differentiation of odontoblast-like cells. Calcium silicate materials like

MTA and Biodentine are believed to promote this by releasing calcium ions and creating an

alkaline environment, which stimulates the expression of growth factors and differentiation

markers.
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Fig 2. Simplified signaling pathway for bioceramic-induced pulp repair.

Conclusion
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The available clinical evidence suggests that while Calcium Hydroxide can be effective, modern

bioceramic materials like MTA and Biodentine offer more predictable and higher success rates

for vital pulp therapy in cariously exposed permanent teeth. Their ability to create a favorable

biological environment for pulp healing and dentin regeneration underscores their growing

prominence as the standard of care in endodontic treatments. Further long-term clinical trials

are necessary to continue evaluating the performance of these and other emerging materials in

vital pulp therapy.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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